Cas no 93675-88-8 (Forsythoside E)

• Product Name: Forsythoside E
• CAS No: 93675-88-8
• MF: C₂₀H₃₀O₁₂
• MW: 462.445007801056
• CID: 858258
• Update Time: 2024-12-09

Forsythoside E Chemical and Physical Properties

Names and Identifiers

• Forsythoside E
• Forsythoside
• DecaffeoylforsythosideA
• 2-(3,4-Dihydroxyphenyl)ethyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
• 2-(3,4-Dihydroxyphenyl)ethyl 6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside (ACI)
• L
• D
• Forsythiaside E

• Inchi： 1S/C20H30O12/c1-8-13(23)15(25)17(27)20(31-8)30-7-12-14(24)16(26)18(28)19(32-12)29-5-4-9-2-3-10(21)11(22)6-9/h2-3,6,8,12-28H,4-5,7H2,1H3/t8-,12+,13-,14+,15+,16-,17+,18+,19+,20+/m0/s1
• InChI Key： QIMGUQIHCNDUKU-OJJLXHDHSA-N
• SMILES： C([C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](OCCC2C=CC(O)=C(O)C=2)O1)O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O

Computed Properties

• Exact Mass: 462.17400
• Monoisotopic Mass: 462.17372639 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199
• Molecular Weight: 462.4
• XLogP3: -2.5

Experimental Properties

• Color/Form: Powder
• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (37 g/l) (25 º C),
• PSA: 198.76000
• LogP: -2.69140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds